(E)-N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(3-ethyl-6-fluoro-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C22H24FN3O3S2/c1-3-26-19-11-8-17(23)13-20(19)30-22(26)24-21(27)16-6-9-18(10-7-16)31(28,29)25-12-4-5-15(2)14-25/h6-11,13,15H,3-5,12,14H2,1-2H3
• InChI Key: PNRUJTLJDOATST-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC(C4)C
• Molecular Formula: C22H24FN3O3S2
• Molecular Weight: 461.6 g/mol

Description

(E)-N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C22H24FN3O3S2 and its molecular weight is 461.57. The purity is usually 95%.
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Scientific Research Applications

This compound has been used in a novel radical-mediated intermolecular carboarylation of alkenes by cleaving inert C–O bonds. The strategically designed arylbenzothiazolylether diazonium salts are harnessed as dual-function reagents. .

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The synthesized compounds were evaluated for their in vitro cytotoxic activity against two human cancer cell lines MCF-7 and HeLa. .

The antibacterial activity of the newly synthesized triazole derivatives were also studied against different bacteria. .

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This compound is involved in the hydrolysis of some phenylboronic pinacol esters. The kinetics is dependent on the substituents in the aromatic ring. .